Flumioxazin-13C3
Flumioxazin-13C3
Brand Name:
Vulcanchem
CAS No.:
1346604-88-3
VCID:
VC0119018
InChI:
InChI=1S/C19H15FN2O4/c1-2-7-21-15-9-14(13(20)8-16(15)26-10-17(21)23)22-18(24)11-5-3-4-6-12(11)19(22)25/h1,8-9H,3-7,10H2/i1+1,2+1,7+1
SMILES:
C#CCN1C(=O)COC2=CC(=C(C=C21)N3C(=O)C4=C(C3=O)CCCC4)F
Molecular Formula:
C19H15FN2O4
Molecular Weight:
357.314
Flumioxazin-13C3
CAS No.: 1346604-88-3
Reference Standards
VCID: VC0119018
Molecular Formula: C19H15FN2O4
Molecular Weight: 357.314
CAS No. | 1346604-88-3 |
---|---|
Product Name | Flumioxazin-13C3 |
Molecular Formula | C19H15FN2O4 |
Molecular Weight | 357.314 |
IUPAC Name | 2-(7-fluoro-3-oxo-4-prop-2-ynyl-1,4-benzoxazin-6-yl)-4,5,6,7-tetrahydroisoindole-1,3-dione |
Standard InChI | InChI=1S/C19H15FN2O4/c1-2-7-21-15-9-14(13(20)8-16(15)26-10-17(21)23)22-18(24)11-5-3-4-6-12(11)19(22)25/h1,8-9H,3-7,10H2/i1+1,2+1,7+1 |
Standard InChIKey | FOUWCSDKDDHKQP-BTCZPRMESA-N |
SMILES | C#CCN1C(=O)COC2=CC(=C(C=C21)N3C(=O)C4=C(C3=O)CCCC4)F |
Synonyms | 2-[7-Fluoro-3,4-dihydro-3-oxo-4-(2-propyn-1-yl)-2H-1,4-benzoxazin-6-yl]-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione-13C3; Flumizin-13C3; Guillotine-13C3; Pledge-13C3; |
Last Modified | Aug 20 2021 |
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